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Compound of Interest

Compound Name: Jnj dgat2-A
Cat. No.: B10788057
Get Quote
\ J

Executive Summary

JNJ-DGAT2-A (CAS: 1962931-71-0) is a high-affinity, selective small-molecule inhibitor of
Diacylglycerol O-Acyltransferase 2 (DGATZ2). Unlike its isoform DGAT1, which primarily
esterifies exogenous fatty acids in the intestine, DGAT?2 is critical for the esterification of de
novo synthesized fatty acids in the liver and adipose tissue. This distinction makes JNJ-
DGAT2-A a pivotal tool for dissecting hepatic steatosis (NAFLD/NASH) and dyslipidemia
mechanisms without the gastrointestinal side effects associated with DGAT1 inhibition.

This guide provides a standardized technical framework for utilizing JNJ-DGAT2-A to modulate
triglyceride (TG) biosynthesis, ensuring reproducibility and mechanistic clarity in preclinical
research.

Chemical & Pharmacological Specifications
Compound Profile
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Parameter Specification

3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-
Chemical Name yl)ethyllamino]-1,3-thiazol-5-
(4H)ylidene]methyl]phenoxy]benzonitrile

Molecular Formula C24H16BrFN4O2S
Molecular Weight 523.38 g/mol
Solubility DMSO (up to 100 mM); Insoluble in water

-20°C (Solid); -80°C (Stock solution in DMSO,

Storage
stable for 6 months)

lectivi

Target ICso (Human Recombinant) Selectivity Ratio
DGAT?2 0.14 pM (140 nM) -

DGAT1 > 10 pM > 70-fold

MGAT?2 > 10 uM > 70-fold

Expert Insight: The >70-fold selectivity over DGAT1 is critical. When designing experiments,
concentrations < 1 uM ensure specific DGAT2 blockade. At concentrations > 10 uM, off-target

inhibition of DGAT1 may confound data regarding specific lipid droplet sub-populations.

Mechanistic Foundation

DGAT2 catalyzes the final and committed step in the Kennedy pathway of triglyceride
synthesis. It resides primarily in the endoplasmic reticulum (ER) and lipid droplet (LD) surfaces,
preferentially utilizing de novo synthesized fatty acids and mono-unsaturated fatty acids
(MUFAS) as substrates.
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Pathway Visualization

The following diagram illustrates the specific node of inhibition within the glycerol-3-phosphate
pathway.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Glycerol-3-Phosphate Lipin/PAP

PAT

Lysophosphatidic Acid
(LPA)

GPAT

Phosphatidic Acid JNJ-DGAT2-A
(PA) (Inhibitor)

AP Blocks Catalytic Site
Diacylglycerol Acyl-CoA ——p DGAT2
(DAG) (De Novo FA) (Target)
Esterification

Triacylglycerol
ue)

Lipid Droplet
Accumulation

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b10788057/docs?utm_src=pdf-body-img#technical-guide-jnj-dgat2-a-in-triglyceride-synthesis-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: The Kennedy Pathway highlighting DGAT2-mediated esterification of DAG to TG. JNJ-
DGAT2-A acts as a specific blockade at the final committed step, preventing lipid droplet
expansion.

Experimental Protocols
Protocol A: In Vitro Microsomal DGAT2 Assay

Objective: Determine the inhibitory potency (IC50) of INJ-DGAT2-A using isolated membranes.
System: Sf9 insect cell membranes expressing human DGAT2 (hDGAT2).[1]

Reagents:

o Buffer A: 100 mM Sucrose, 50 mM Tris-HCI (pH 7.4), 1 mM EDTA (protease inhibitor cocktail
added fresh).

e Substrates: [**C]-Oleoyl-CoA (25 puM final) and 1,2-dioleoyl-sn-glycerol (DAG, 200 pM final).
e Inhibitor: INJ-DGAT2-A (Serial dilution in DMSO).

Step-by-Step Workflow:

Membrane Prep: Harvest Sf9 cells 48h post-infection with hDGAT2 baculovirus. Homogenize
in Buffer A and centrifuge at 100,000 x g for 1h. Resuspend pellet in protein-free buffer.

e Pre-incubation: In a 96-well plate, mix 5 pg of microsomal protein with INJ-DGAT2-A (0.001
UM — 10 uM) for 15 minutes at 25°C.

o Control: DMSO only (0% inhibition).

o Background: Heat-inactivated microsomes.

e Reaction Initiation: Add substrate mix ([1*C]-Oleoyl-CoA + DAG). Incubate for 10 minutes at
RT.

o Critical: Ensure DAG is dissolved in acetone/ethanol and evaporated onto the plate or
delivered via micelles (0.1% Tween-20) to ensure accessibility.

e Termination: Stop reaction with Isopropanol:Heptane:Water (80:20:2).
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o Extraction: Add Heptane and water to separate phases. The upper organic phase contains
the radiolabeled TG.

» Quantification: Scintillation counting of the organic phase.
Validation Criteria:
e Z'factor > 0.5.

» Signal-to-Background ratio > 5.[2]

Protocol B: Cellular Triglyceride Synthesis (HepG2)

Objective: Assess functional inhibition of de novo TG synthesis in a hepatocyte model. System:
HepG2 or HUH7 human hepatoma cells.

Workflow Visualization:
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Caption: Sequential workflow for cellular TG synthesis assay. The 1h pre-treatment ensures
inhibitor equilibrium before substrate flux begins.

Detailed Procedure:
e Seeding: Plate HepG2 cells at 5x10° cells/well in 6-well plates.

o Equilibration: Wash cells with PBS and switch to serum-free MEM containing 0.5% BSA
(Fatty Acid Free) for 4 hours.

e Inhibitor Treatment: Add JNJ-DGAT2-A (0.1, 0.5, 1.0, 5.0 uM). Incubate for 60 minutes.

o Note: 5 uM is the standard saturation dose for >95% inhibition.
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e Substrate Pulse: Add [*3Cs]-Glycerol (stable isotope) or [14C]-Oleate complexed with BSA.
Incubate for 2 hours.

 Lipid Extraction: Wash cells 2x with cold PBS. Scrape into Methanol:Chloroform (2:1).
e Analysis:
o For Isotope (LC-MS/MS): Monitor transitions for TG species (e.g., TG 52:2, TG 54:3).

o For Radioactive (TLC): Run on Silica Gel G plates (Hexane:Diethyl Ether:Acetic Acid,
80:20:1).

Data Interpretation & Expected Results

When utilizing INJ-DGAT2-A, data should be normalized to total protein content. The following
table summarizes expected outcomes in a valid experiment.
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. Control JNJ-DGAT2-A JNJ-DGAT2-A .

Metric Interpretation

(DMSO) (1 pM) (10 pwm)
High potenc

DGAT2 Activity ’ ! P /

(sf0) 100% ~10-15% <1% confirms assay
validity.

Partial reduction
expected;

Total TG Mass ) Reduced (30- Reduced (40-

Baseline DGAT1

(HepG2) 40%) 50%)
compensates for
exogenous FA.
Critical: INJ-
DGAT2-A

De Novo TG specifically

) 100% <20% <5%

Synthesis ablates de novo
lipogenesis-
derived TG.
Toxicity at

. >20uM may

Cell Viability > 95% > 95% > 90%

indicate off-target

effects.

Troubleshooting:

e High Background: Ensure BSA used in fatty acid complexing is "Fatty Acid Free".

¢ Low Inhibition: Check DMSO concentration (must be < 0.5% final) to avoid enzyme

denaturation or solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis Research]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b10788057?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

